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Compound of Interest

Compound Name: Prephenic acid

Cat. No.: B10776367

For Researchers, Scientists, and Drug Development Professionals

Prephenic acid is a critical branch-point intermediate in the shikimate pathway, leading to the
biosynthesis of the essential aromatic amino acids phenylalanine and tyrosine. The enzymes
that metabolize prephenic acid, namely prephenate dehydratase (PDT) and prephenate
dehydrogenase (PDH), represent potential targets for the development of herbicides and
antimicrobial agents, as this pathway is absent in mammals. This guide provides a detailed
comparison of these enzymes from microbial and plant sources, highlighting key differences in
their catalytic activities, regulatory mechanisms, and metabolic pathways.

Metabolic Pathways: A Divergence in Strategy

Microorganisms typically utilize a direct route from prephenate to synthesize phenylalanine and
tyrosine. In contrast, many plants employ an alternative pathway involving the intermediate
arogenate.

Microbial Prephenic Acid Metabolism

In bacteria and fungi, prephenate is directly converted to phenylpyruvate by prephenate
dehydratase (PDT) in the phenylalanine branch, or to 4-hydroxyphenylpyruvate by prephenate
dehydrogenase (PDH) in the tyrosine branch. These keto acids are then transaminated to yield
their respective amino acids.
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Caption: Microbial metabolism of prephenic acid.

Plant Prephenic Acid Metabolism

While some plants possess microbial-like PDT and PDH activities, the predominant pathway for
phenylalanine and tyrosine biosynthesis in higher plants proceeds via arogenate.[1] In this
pathway, prephenate is first transaminated to form arogenate. Arogenate is then converted to
phenylalanine by arogenate dehydratase (ADT) or to tyrosine by arogenate dehydrogenase
(ADH). Notably, some plant ADT enzymes exhibit dual functionality and can also act as PDTSs.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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